![molecular formula C23H27N3O3 B2363101 N1-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-N2-(4-methylbenzyl)oxalamide CAS No. 941893-79-4](/img/structure/B2363101.png)
N1-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-N2-(4-methylbenzyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-N2-(4-methylbenzyl)oxalamide, also known as ITQ-29, is a novel compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Chemical Reactions and Derivatives
- Tetrahydroisoquinoline derivatives, including compounds similar to N1-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-N2-(4-methylbenzyl)oxalamide, have been extensively studied in the field of organic chemistry. For instance, the reaction of 1-(2'-bromo-3',4'-dialkoxybenzyl)-1,2,3, 4-tetrahydroisoquinoline carbamates with alkyllithium leads to various addition products, showcasing the reactivity of such compounds and their potential for synthesizing novel chemical entities (Orito et al., 2000).
Neurological Studies
- Derivatives of tetrahydroisoquinoline, a related chemical structure, have been examined for their effects on rat locomotor activity. This line of research provides insights into the neuroactive potential of such compounds, although direct studies on this compound are not specified (Costall et al., 1976).
Pharmacological Applications
- The synthesis and evaluation of similar tetrahydroisoquinoline derivatives have been conducted with a focus on their pharmacological effects, such as their potential beta-adrenergic activity. These studies highlight the broad spectrum of biological activities that such compounds can exhibit, which might be relevant for the application of this compound in various therapeutic areas (Miller et al., 1975).
Binding Studies and Potential Therapeutic Targets
- Methoxylated tetrahydroisoquinolinium derivatives, which share structural similarities with this compound, have been synthesized and evaluated for their binding affinity to apamin-sensitive sites. This research could be indicative of the potential of such compounds to interact with specific biological targets, offering possibilities for drug development (Graulich et al., 2006).
Properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O3/c1-15(2)23(29)26-12-4-5-18-10-11-19(13-20(18)26)25-22(28)21(27)24-14-17-8-6-16(3)7-9-17/h6-11,13,15H,4-5,12,14H2,1-3H3,(H,24,27)(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOTNLRKLNJSTQF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC3=C(CCCN3C(=O)C(C)C)C=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.